Cas no 1457663-63-6 ([(4-Bromophenyl)methyl][(3-fluoro-4-methylphenyl)methyl]amine)

• Product Name: [(4-Bromophenyl)methyl][(3-fluoro-4-methylphenyl)methyl]amine
• CAS No: 1457663-63-6
• MF: C₁₅H₁₅BrFN
• MW: 308.188706636429
• CID: 5697638
• PubChem ID: 60701599
• Update Time: 2025-05-25

[(4-Bromophenyl)methyl][(3-fluoro-4-methylphenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 1457663-63-6
• EN300-740440
• 1-(4-bromophenyl)-N-[(3-fluoro-4-methylphenyl)methyl]methanamine
• A1-14653
• [(4-BROMOPHENYL)METHYL][(3-FLUORO-4-METHYLPHENYL)METHYL]AMINE
• AKOS009093069
• Benzenemethanamine, N-[(4-bromophenyl)methyl]-3-fluoro-4-methyl-
• [(4-Bromophenyl)methyl][(3-fluoro-4-methylphenyl)methyl]amine

• Inchi： 1S/C15H15BrFN/c1-11-2-3-13(8-15(11)17)10-18-9-12-4-6-14(16)7-5-12/h2-8,18H,9-10H2,1H3
• InChI Key： FMSHKHBEVVEDTB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNCC1C=CC(C)=C(C=1)F

Computed Properties

• Exact Mass: 307.03719g/mol
• Monoisotopic Mass: 307.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Boiling Point: 371.8±37.0 °C(Predicted)
• pka: 8.18±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(4-Bromophenyl)methyl][(3-fluoro-4-methylphenyl)methyl]amine

Professional Introduction to Compound with CAS No. 1457663-63-6 and Product Name: [(4-Bromophenyl)methyl][(3-fluoro-4-methylphenyl)methyl]amine

Compound with the CAS number 1457663-63-6 and the product name [(4-Bromophenyl)methyl][(3-fluoro-4-methylphenyl)methyl]amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The molecular architecture of this compound, featuring both bromophenyl and fluoro-methylphenyl groups, contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further exploration.

The [(4-Bromophenyl)methyl] moiety in the compound's structure plays a crucial role in its interaction with biological targets. The bromine atom at the 4-position of the phenyl ring enhances electrophilicity, facilitating nucleophilic substitution reactions that are essential for medicinal chemistry applications. This feature has been leveraged in various synthetic pathways to develop novel derivatives with enhanced pharmacological properties. Additionally, the presence of the [3-fluoro-4-methylphenyl] group introduces fluorine substitution, which is known to modulate metabolic stability and binding affinity in drug molecules.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of next-generation therapeutics. The fluoro-methylphenyl group in this compound has been shown to improve lipophilicity and reduce metabolic clearance, thereby increasing bioavailability. This characteristic is particularly relevant in the design of small-molecule drugs targeting neurological disorders, where efficient blood-brain barrier penetration is critical. The combination of bromine and fluorine substituents in this compound creates a versatile scaffold that can be further modified to achieve desired pharmacokinetic profiles.

In the realm of medicinal chemistry, the synthesis of [(4-Bromophenyl)methyl][(3-fluoro-4-methylphenyl)methyl]amine has been optimized using advanced catalytic methods to ensure high yield and purity. Transition metal-catalyzed cross-coupling reactions have been particularly effective in constructing the carbon-carbon bonds between the phenyl rings and alkyl chains. These reactions not only streamline the synthetic process but also allow for precise control over regioselectivity, which is essential for achieving the desired molecular structure.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. The unique electronic properties of its aromatic rings make it a promising candidate for use in organic electronics, where charge transport and luminescence are key considerations. Furthermore, its ability to undergo selective functionalization has opened up new avenues for designing smart materials that can respond to environmental stimuli.

From a biological perspective, [(4-Bromophenyl)methyl][(3-fluoro-4-methylphenyl)methyl]amine has been investigated for its interactions with various enzymes and receptors. Preliminary studies suggest that it may exhibit inhibitory activity against certain therapeutic targets, making it a lead compound for further development. The structural features that contribute to its binding affinity have been carefully analyzed using computational modeling techniques, which have provided insights into how modifications can enhance its efficacy.

The synthesis and characterization of this compound have also contributed to advancements in analytical chemistry methodologies. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its structure with high precision. These techniques have not only confirmed the molecular formula but also provided detailed information about its conformational dynamics and solvation behavior.

As research continues to evolve, the applications of [(4-Bromophenyl)methyl][(3-fluoro-4-methylphenyl)methyl]amine are expected to expand into new frontiers. The integration of machine learning algorithms into drug discovery pipelines has enabled more rapid identification of promising candidates like this one. By leveraging artificial intelligence (AI) for virtual screening and molecular design, researchers can accelerate the development process and identify novel therapeutic agents more efficiently.

The environmental impact of synthesizing such compounds is also a critical consideration. Green chemistry principles have been applied to minimize waste and reduce energy consumption during production. Solvent-free reactions and catalytic methods that use recyclable materials are being increasingly adopted to ensure sustainability in chemical manufacturing.

In conclusion, [(4-Bromophenyl)methyl][(3-fluoro-4-methylphenyl)methyl]amine represents a significant contribution to the field of chemical research with its unique structural features and broad range of potential applications. Its synthesis, characterization, and ongoing investigations into its biological activity underscore its importance as a lead compound for future therapeutics. As advancements in synthetic methodologies and computational techniques continue to emerge, compounds like this one will play an increasingly vital role in shaping the future of pharmaceuticals and materials science.